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Compound of Interest

Compound Name:
3-(Trifluoromethyl)phenylhydrazine

Hydrochloride

Cat. No.: B042243 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of 3-(Trifluoromethyl)phenylhydrazine Hydrochloride. The information is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Core Chemical Properties
3-(Trifluoromethyl)phenylhydrazine Hydrochloride is a fluorinated aromatic hydrazine

derivative.[1] It is a white to off-white solid at room temperature, often in crystalline form.[2] The

presence of the trifluoromethyl group enhances its chemical stability and influences its

solubility, making it moderately soluble in polar solvents like ethanol and water.[2]

Quantitative Data Summary
The following table summarizes the key quantitative chemical and physical properties of 3-
(Trifluoromethyl)phenylhydrazine Hydrochloride.
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Property Value Source

CAS Number 3107-33-3 [1][2][3][4][5]

Molecular Formula C₇H₈ClF₃N₂ [1][2][4][5]

Molecular Weight 212.6 g/mol [1][2][4][5]

Appearance White to off-white solid [2]

Melting Point 196-199 °C [2]

224-225 °C (decomposed) [3]

Boiling Point 204.6 °C at 760 mmHg [2]

140 °C at 30 mmHg [3]

Density 1.348 g/cm³ [2][3]

Refractive Index 1.525 [2]

1.504 (20/D) [3]

Flash Point 107.2 °C [2]

Solubility
Moderately soluble in polar

solvents (e.g., ethanol, water)
[2]

Synthesis and Experimental Protocols
3-(Trifluoromethyl)phenylhydrazine Hydrochloride is produced industrially through a two-

step process involving the diazotization of 3-trifluoromethylaniline, followed by a reduction

reaction.[2][6]

Experimental Protocol: Synthesis of 3-
(Trifluoromethyl)phenylhydrazine Hydrochloride
This protocol is a synthesized methodology based on established chemical principles for the

preparation of aryl hydrazine hydrochlorides.

Materials:
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3-(Trifluoromethyl)aniline

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Sodium Sulfite (Na₂SO₃)

Ice

Water

Four-mouth round-bottom flask

Stirring apparatus

Dropping funnel

Thermometer

Heating mantle

Filtration apparatus

Procedure:

Diazotization:

In a four-mouth flask equipped with a stirrer, thermometer, and dropping funnel, add

concentrated hydrochloric acid and water.

Cool the mixture to -5 °C using an ice-salt bath.

Slowly add 3-(trifluoromethyl)aniline to the stirred solution, maintaining the temperature

between -5 and 15 °C. A white solid may form.

Prepare a solution of sodium nitrite in water and add it dropwise to the reaction mixture,

ensuring the temperature remains between -5 and 15 °C.
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After the addition is complete, stir the mixture for an additional 30 minutes to ensure the

completion of the diazotization reaction.

Reduction:

In a separate flask, prepare a solution of sodium sulfite in water and cool it to 0-20 °C.

Slowly add the previously prepared diazonium salt solution to the sodium sulfite solution in

batches, maintaining the temperature between 0 and 25 °C.

After the addition is complete, allow the mixture to stir at room temperature for 1-3 hours.

Add concentrated hydrochloric acid to the reaction mixture to make it strongly acidic.

Heat the mixture to reflux for 1-4 hours.

Isolation and Purification:

Cool the reaction mixture to 0-20 °C to precipitate the 3-
(trifluoromethyl)phenylhydrazine hydrochloride.

Collect the solid product by filtration.

Wash the collected solid with cold water to remove any remaining impurities.

Dry the purified product under vacuum.

Synthesis Workflow Diagram

3-(Trifluoromethyl)aniline Diazotization
(HCl, NaNO₂, -5 to 15°C) Diazonium Salt Intermediate Reduction

(Na₂SO₃, 0-25°C)
Acidification & Reflux

(conc. HCl)
3-(Trifluoromethyl)phenylhydrazine

Hydrochloride
Isolation & Purification

(Filtration, Washing, Drying) Purified Product

Click to download full resolution via product page

Caption: A flowchart illustrating the synthesis of 3-(Trifluoromethyl)phenylhydrazine
Hydrochloride.
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Analytical Methods
The purity of 3-(Trifluoromethyl)phenylhydrazine Hydrochloride is typically assessed using

High-Performance Liquid Chromatography (HPLC). While a specific, detailed protocol for this

compound is not readily available in the public domain, a general methodology can be outlined.

General Experimental Protocol: HPLC Analysis
Objective: To determine the purity of a sample of 3-(Trifluoromethyl)phenylhydrazine
Hydrochloride.

Instrumentation:

High-Performance Liquid Chromatograph (HPLC) system with a UV detector.

C18 reverse-phase column.

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid or Trifluoroacetic acid (for mobile phase modification)

3-(Trifluoromethyl)phenylhydrazine Hydrochloride reference standard

Procedure:

Standard Preparation: Prepare a stock solution of the reference standard in a suitable

solvent (e.g., a mixture of acetonitrile and water). Prepare a series of dilutions to create a

calibration curve.

Sample Preparation: Accurately weigh a sample of the 3-(Trifluoromethyl)phenylhydrazine
Hydrochloride and dissolve it in the same solvent used for the standard.

Chromatographic Conditions (Typical):
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Mobile Phase: A gradient of acetonitrile and water, with a small amount of acidifier (e.g.,

0.1% formic acid).

Flow Rate: 1.0 mL/min.

Column Temperature: 25 °C.

Detection Wavelength: Determined by UV-Vis scan of the compound (typically in the range

of 254 nm).

Injection Volume: 10 µL.

Analysis: Inject the standard solutions and the sample solution into the HPLC system.

Data Processing: Integrate the peak areas of the chromatograms. Use the calibration curve

generated from the standards to calculate the concentration and purity of the sample.

Analytical Workflow Diagram
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Caption: A general workflow for the HPLC analysis of 3-(Trifluoromethyl)phenylhydrazine
Hydrochloride.

Applications and Reactivity
3-(Trifluoromethyl)phenylhydrazine Hydrochloride is a key intermediate in organic

synthesis, particularly in the pharmaceutical and agrochemical industries.[2] It serves as a

building block for the synthesis of various heterocyclic compounds, such as pyrazoles and

pyrazolones.[1] The trifluoromethyl group often enhances the biological activity of the final

products.[1]
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Key Chemical Reactions:

Oxidation: Can be oxidized to form the corresponding azobenzene derivatives.[1]

Reduction: Can be reduced to form amines.[1]

Substitution: Undergoes nucleophilic substitution reactions to yield various substituted

derivatives.[1]

Safety and Handling
3-(Trifluoromethyl)phenylhydrazine Hydrochloride is considered hazardous.[7] It is harmful

if swallowed, in contact with skin, or if inhaled.[7][8]

Precautionary Measures:

Handling: Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke when using

this product.[7] Avoid breathing dust, fume, gas, mist, vapors, or spray.[7] Use only outdoors

or in a well-ventilated area.[7]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye

protection, and face protection.[7]

First Aid:

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[7]

Skin Contact: Wash with plenty of soap and water.[7]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[7]

Ingestion: Rinse mouth and call a POISON CENTER or doctor/physician if you feel unwell.

[7]

Storage: Store in a well-ventilated place.[9] Keep the container tightly closed.[9]
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Disposal: Dispose of contents/container to an approved waste disposal plant.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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